Cas no 4811-03-4 (4-Pyridinemethanol,3-hydroxy-2,5-dimethyl-)

4811-03-4 structure
Product name:4-Pyridinemethanol,3-hydroxy-2,5-dimethyl-
4-Pyridinemethanol,3-hydroxy-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinemethanol,3-hydroxy-2,5-dimethyl-
- 2,5-Dimethyl-3-hydroxy-4-pyridinemethanol; 4-Pyridinemethanol, 3-hydroxy-2,5-dimethyl-
- 3-HYDROXY-2,5-DIMETHYL-4-PYRIDINEMETHANOL
- 5'-Deoxypyridoxine
- 2,5-Dimethyl-3-hydroxy-4-pyridinemethanol
- F6G8SL2MJT
- DTXSID70964004
- 5-Deoxypyridoxol
- 4-(hydroxymethyl)-2,5-dimethylpyridin-3-ol
- SCHEMBL10943402
- 4811-03-4
- 3-Deoxypyridoxol
- 5-Deoxypyridoxine
- 4-(Hydroxymethyl)-2,5-dimethyl-3-pyridinol #
- UNII-F6G8SL2MJT
- 4-Pyridinemethanol, 3-hydroxy-2,5-dimethyl-
-
- Inchi: InChI=1S/C8H11NO2/c1-5-3-9-6(2)8(11)7(5)4-10/h3,10-11H,4H2,1-2H3
- InChI Key: ROLBJTGZEPVEEG-UHFFFAOYSA-N
- SMILES: OC1=C(CO)C(C)=CN=C1C
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 53.4A^2
Experimental Properties
- Density: 1.201
- Boiling Point: 400°Cat760mmHg
- Flash Point: 195.7°C
- Refractive Index: 1.578
- PSA: 53.35
4-Pyridinemethanol,3-hydroxy-2,5-dimethyl- Related Literature
-
Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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